3-(4-ethoxyphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-ethoxyphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H28N4O3S2/c1-2-33-21-10-8-20(9-11-21)30-25(32)24-22(12-17-34-24)27-26(30)35-18-23(31)29-15-13-28(14-16-29)19-6-4-3-5-7-19/h3-11H,2,12-18H2,1H3
• InChI Key: OONAZUHCVYHEMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C26H28N4O3S2
• Molecular Weight: 508.7 g/mol

Description

3-(4-ethoxyphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H28N4O3S2 and its molecular weight is 508.66. The purity is usually 95%.
BenchChem offers high-quality 3-(4-ethoxyphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-ethoxyphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity The synthesis and evaluation of new thieno[3,2-d]pyrimidine derivatives, including those structurally related to the compound of interest, have demonstrated significant antitumor activities. These compounds were synthesized through various chemical modifications and evaluated against several human cancer cell lines, showing potent anticancer activity comparable to doxorubicin in some cases (Hafez & El-Gazzar, 2017).

Pharmacological Properties Research into thieno[3,2-d]pyrimidine derivatives has also explored their pharmacological properties. Specific compounds within this class have demonstrated analgesic and anti-inflammatory activities, suggesting potential for the development of new therapeutic agents with minimized side effects (Cannito et al., 1990).

Chemical Modifications and Biological Activities Further studies have focused on the reaction of thieno[3,2-d]pyrimidine derivatives with various reagents to produce modified compounds with potential biological activities. These activities span across antimicrobial, antifungal, and potential antihypertensive applications, underscoring the versatility of thieno[3,2-d]pyrimidine derivatives as a scaffold for drug development (Tumkevičius, 1994).

Antiparkinsonian Activity Some derivatives have been designed, synthesized, and evaluated for their antiparkinsonian activity, showcasing the potential of thieno[3,2-d]pyrimidine scaffolds in developing treatments for neurological disorders. These studies have highlighted compounds with significant activity and provided insights into their neuroprotective properties (Azam, Alkskas, & Ahmed, 2009).